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Compound of Interest

Compound Name: 2-Chloropropionyl chloride

Cat. No.: B156108

An In-depth Technical Guide to 2-Chloropropionyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloropropionyl chloride (2-
CPC), a significant chemical intermediate in the pharmaceutical and fine chemical industries.
This document outlines its chemical and physical properties, synthesis methodologies, key
applications, and essential safety and handling information.

Chemical Identity and Properties

2-Chloropropionyl chloride is a colorless to light yellow liquid with a pungent odor.[1][2][3] It
is a highly reactive acyl chloride, making it a valuable reagent in various organic syntheses.[2]

[3]
CAS Number: 7623-09-8[4][5][6][7]
Molecular Formula: C3H4Cl20[2][5][6][7]

Linear Formula: CHsCHCICOCI[4]

Physical and Chemical Properties

The fundamental physical and chemical properties of 2-Chloropropionyl chloride are
summarized in the table below for easy reference.
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Property Value References
Molecular Weight 126.97 g/mol [21[4]115][61[8]
Melting Point -71°C/-95.8 °F [1][9][10]
Boiling Point 109-111°C/228.2-231.8 °F (IL0]

@ 760 mmHg
Density 1.308 g/mL at 25 °C [10]
Flash Point 31°C/88°F [2][10]
Autoignition Temperature 510 °C /950 °F [1][11]
Vapor Pressure 28 mbar @ 20 °C [1]
Refractive Index n20/D 1.440 [10]

Reacts violently with water.

Solubility Soluble in organic solvents like  [1][3]
dichloromethane and ether.

Appearance Colorless to light yellow liquid [1][2][3][12]

Odor Pungent, Stench [1119]

Synthesis of 2-Chloropropionyl Chloride

The industrial synthesis of 2-Chloropropionyl chloride is primarily achieved through two main

routes: the chlorination of propionyl chloride and the chlorination of 2-chloropropionic acid.[13]

[14] The synthesis of optically active D-(+)-2-chloropropionyl chloride is of particular

importance in pharmaceutical manufacturing.[15]

General Synthesis from 2-Chloropropionic Acid

A common laboratory and industrial method for preparing 2-Chloropropionyl chloride

involves the reaction of 2-chloropropionic acid with a chlorinating agent, such as thionyl
chloride (SOCIz2) or phosphorus pentachloride (PCls).[2][14] The use of thionyl chloride is often
preferred as the byproducts, sulfur dioxide (SOz) and hydrogen chloride (HCI), are gaseous,

which simplifies product purification.[2]
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Experimental Protocol: Synthesis via Thionyl Chloride[2]

o Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirring
mechanism, add 2-chloropropionic acid.

o Reagent Addition: Slowly add thionyl chloride to the 2-chloropropionic acid. A typical molar
ratio is 1.2 moles of thionyl chloride to 1 mole of 2-chloropropionic acid.[2]

e Reaction Conditions: Heat the mixture to reflux, typically between 70-80°C, and maintain for
4-6 hours.[2]

o Work-up: After the reaction is complete, remove the excess thionyl chloride, often by rotary
evaporation.[2]

 Purification: Purify the resulting 2-Chloropropionyl chloride by distillation under reduced
pressure.[2] This optimized protocol can achieve yields in the range of 85-90%.[2]

2-Chloropropionic Acid ¥
Reflux Removal of excess SOClz _ |
(70-80°C, 4-6h)

Thionyl Chloride (SOCl2) 4

Vacuum Distillation _

Crude Product

2-Chloropropionyl Chloride
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Synthesis of 2-Chloropropionyl Chloride from 2-Chloropropionic Acid.

Synthesis of D-(+)-2-Chloropropionyl Chloride

Optically active D-(+)-2-chloropropionyl chloride is a crucial intermediate for synthesizing
certain pharmaceuticals, such as N(2)-L-alanyl-L-glutamine.[15] A one-pot synthesis method
starting from L-lactic acid has been developed.[15]

Experimental Protocol: One-Pot Synthesis from L-Lactic Acid[15]
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« Initial Setup: Add thionyl chloride to a reaction flask and cool it to -2.0°C using an ice-salt
bath.

e Reagent Addition: Slowly and simultaneously add L-lactic acid and a catalyst (e.g., pyridine)
dropwise into the cooled thionyl chloride. The weight ratio of L-lactic acid to thionyl chloride
should be approximately 1:3.2-3.4, and the ratio of L-lactic acid to catalyst should be around
1:0.05-0.08. Maintain the system temperature below 0°C during the addition, which should
take about 2.5 hours.

e Reaction Progression: Continue stirring the mixture in the ice-salt bath for 4 hours.

o Heating Phase: Subsequently, heat the reaction mixture to 50°C and maintain this
temperature for 2.5 hours.

« Purification: After the reaction is complete, perform rectification under reduced pressure to
collect the D-(+)-2-chloropropionyl chloride fraction.

L-Lactic Acid

y Reduced pressure
Dropwise addition ~ Stirring .| Heating rectification | D-(+)-2-Chloropropionyl
(<0°C, 2.5h) (Ice-salt bath, 4h) (50°C, 2.5h) Chloride

Thionyl Chloride >

Catalyst (e.g., Pyridine)

Click to download full resolution via product page
One-Pot Synthesis of D-(+)-2-Chloropropionyl Chloride.

Applications in Research and Drug Development

2-Chloropropionyl chloride is a versatile intermediate with significant applications in various
fields:
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e Pharmaceutical Synthesis: It is a key building block in the synthesis of several active
pharmaceutical ingredients (APIs). A notable example is its use in the production of
ibuprofen, where it reacts with isobutylbenzene.[13] It is also a starting material for drugs like
cloxoprofen sodium.[15]

e Agrochemicals: This compound serves as an intermediate in the manufacturing of plant
protection products.[2]

o Polymer Chemistry: 2-Chloropropionyl chloride is utilized in the preparation of
macroinitiators for atom transfer radical polymerization (ATRP), a controlled polymerization
technique.[4]

e Fine Chemicals: It is used in the synthesis of other fine chemicals, such as (£)-mintlactone.

[4]

Safety, Handling, and Reactivity

2-Chloropropionyl chloride is a hazardous substance and must be handled with appropriate
safety precautions.

Hazard Summary

Hazard Description References
Flammability Flammable liquid and vapor. [1][2]119]
o Causes severe skin burns and
Corrosivity [1][2][°]
eye damage.

Reacts violently with water,

Reactivity with Water liberating toxic gas (hydrogen [1109]
chloride).
Acute Toxicity Harmful if swallowed. [1][16]

. L May cause respiratory
Respiratory Irritation T [1][9]
irritation.

Handling and Storage
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e Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[9] Wear
appropriate personal protective equipment (PPE), including chemical safety goggles, face
shield, and protective gloves and clothing.[1][11] Use spark-proof tools and explosion-proof
equipment.[9][11] Ground and bond containers when transferring material.[11]

o Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[1] Keep containers tightly closed and protect from moisture.[1][9] Store under an
inert atmosphere.[1][9]

Reactivity and Incompatibilities

» Incompatible Materials: Avoid contact with strong bases, alcohols, amines, metals, and
oxidizing agents.[9]

» Hazardous Decomposition Products: Thermal decomposition can produce irritating and toxic
gases and vapors, including carbon monoxide, carbon dioxide, phosgene, and hydrogen
chloride gas.[1][9]

Conclusion

2-Chloropropionyl chloride is a cornerstone intermediate in the synthesis of a wide array of
valuable compounds, particularly in the pharmaceutical and agrochemical sectors. Its high
reactivity, while beneficial for synthesis, necessitates stringent safety protocols. A thorough
understanding of its properties, synthesis, and handling is crucial for its safe and effective
utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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